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Abstract
This technical guide provides a comprehensive overview of Fluenetil (CAS 4301-50-2), a

chemical compound formerly used as an acaricide and insecticide. This document details its

chemical and physical properties, outlines a probable synthesis method, and elucidates its

primary mechanism of action. The guide also presents available toxicological data and

discusses potential, though currently unsubstantiated, therapeutic applications. Experimental

protocols for key analytical and biological assays are provided to facilitate further research. All

quantitative data is summarized in structured tables, and key pathways and workflows are

visualized using diagrams.

Introduction
Fluenetil, also known as 2-fluoroethyl ([1,1′-biphenyl]-4-yl)acetate, is a fluorinated ester that

was introduced as an acaricide to control mite eggs and winter stages of various pests on

cereals.[1] Although no longer manufactured or registered for use as a pesticide in the United

States, its unique mechanism of toxicity and chemical structure may be of interest to

researchers in toxicology and drug development.[2] This guide aims to consolidate the

available technical information on Fluenetil to serve as a foundational resource for scientific

investigation.
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Fluenetil is a solid at room temperature with a molecular formula of C₁₆H₁₅FO₂ and a

molecular weight of 258.29 g/mol .[2][3] It is classified as a member of the biphenyls and is a

fluorinated ester.[2] It is likely insoluble in water. The key physicochemical properties of

Fluenetil are summarized in Table 1.

Table 1: Physicochemical Properties of Fluenetil

Property Value Source(s)

CAS Number 4301-50-2

Molecular Formula C₁₆H₁₅FO₂

Molecular Weight 258.29 g/mol

IUPAC Name
2-fluoroethyl 2-([1,1'-

biphenyl]-4-yl)acetate

Synonyms
Fluenethyl, Lambrol, Mytrol, M

2060, TH 367-1

Physical Description Solid

Boiling Point
373.6 °C at 760 mmHg

(estimated)

Flash Point 173.6 °C (estimated)

Density 1.1556 g/cm³ (estimated)

XLogP3 3.9

Topological Polar Surface Area 26.3 Å²

Synthesis
While a specific, detailed synthesis protocol for Fluenetil is not readily available in the public

domain, a plausible method is the Fischer esterification of 4-biphenylacetic acid with 2-

fluoroethanol in the presence of an acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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